Cas no 16290-93-0 (2(1H)-Pyrimidinone,5-methoxy-)

• Product Name: 2(1H)-Pyrimidinone,5-methoxy-
• CAS No: 16290-93-0
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 121555
• PubChem ID: 19816959
• Update Time: 2025-05-19

2(1H)-Pyrimidinone,5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,5-methoxy-
• 2(1H)-Pyrimidinone, 5-methoxy- (9CI)
• 5-methoxy-5H-pyrimidin-2-one
• 5-methoxypyrimidin-2(1H)-one
• 2(1H)-PYRIMIDINONE,5-METHOXY
• 2,5-PYRIMIDINEDIOL,NH-FORM,5-ME ETHER
• 2,5-PYRIMIDINEDIOL,NH-FORM,5-METHYL ETHER
• 2-Hydroxy-5-methoxypyrimidin
• 5-METHOXY-1,2-DIHYDROPYRIMIDIN-2-ONE
• 5-methoxy-1H-pyrimidin-2-one
• 5-METHOXY-2(1H)-PYRIMIDINONE
• 5-methoxypyrimidin-2-ol
• UNSHAGBDMCDYEN-UHFFFAOYSA-N
• AKOS006305793
• 16290-93-0
• AB60177
• CS-0045995
• 2(1H)-PYRIMIDINONE, 5-METHOXY-
• SCHEMBL3165824
• DB-333102

• Inchi： 1S/C5H6N2O2/c1-9-4-2-6-5(8)7-3-4/h2-3H,1H3,(H,6,7,8)
• InChI Key： UNSHAGBDMCDYEN-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC(NC=1)=O

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 51.02000
• LogP: -0.85220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2(1H)-Pyrimidinone,5-methoxy-

Introduction to 2(1H)-Pyrimidinone,5-methoxy- (CAS No: 16290-93-0)

2(1H)-Pyrimidinone,5-methoxy-, identified by its Chemical Abstracts Service (CAS) number 16290-93-0, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidinone class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a methoxy group at the 5-position of the pyrimidinone ring enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The structure of 2(1H)-Pyrimidinone,5-methoxy- features a six-membered aromatic ring system containing two nitrogen atoms and a methoxy substituent. This arrangement imparts unique electronic and steric properties, enabling diverse interactions with biological targets. The compound’s solubility, stability, and metabolic behavior are influenced by its molecular architecture, which are critical factors in determining its suitability for pharmaceutical applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrimidinone derivatives. The 5-methoxy substitution pattern has been particularly studied for its ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that modifications at the 5-position can significantly alter the binding affinity of pyrimidinone-based compounds to enzymes such as kinases and phosphodiesterases, which are pivotal in various cellular signaling pathways.

One of the most compelling aspects of 2(1H)-Pyrimidinone,5-methoxy- is its potential in oncology research. Pyrimidinone derivatives have shown promise as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. The methoxy group at the 5-position enhances the compound’s ability to penetrate the cell membrane and interact with intracellular targets, making it an attractive candidate for further investigation as an anticancer agent.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of 2(1H)-Pyrimidinone,5-methoxy- and related derivatives. Molecular docking simulations have identified key interactions between this compound and its target proteins, providing insights into how structural modifications can optimize binding affinity and reduce off-target effects. These computational approaches are complemented by experimental validation through high-throughput screening (HTS) campaigns, which have accelerated the discovery of lead compounds for drug development.

The synthesis of 2(1H)-Pyrimidinone,5-methoxy- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between urea derivatives and β-ketoesters, followed by functional group transformations to introduce the methoxy group. Advances in green chemistry principles have also influenced synthetic methodologies, with researchers exploring catalytic systems that minimize waste and energy consumption.

In addition to its pharmaceutical applications, 2(1H)-Pyrimidinone,5-methoxy- has been investigated for its role in chemical biology research. Its ability to act as a precursor for more complex heterocyclic compounds makes it a valuable intermediate in synthetic organic chemistry. Researchers have leveraged this compound to develop novel probes for studying enzyme mechanisms and cellular processes.

The regulatory landscape for 2(1H)-Pyrimidinone,5-methoxy- is shaped by guidelines from agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that compounds entering clinical trials meet stringent safety and efficacy standards. As research progresses, additional data on the pharmacological properties of this compound will be crucial for navigating regulatory pathways and advancing it toward therapeutic use.

Future directions in the study of 2(1H)-Pyrimidinone,5-methoxy- include exploring its potential as a scaffold for next-generation therapeutics. By integrating structure-based drug design with machine learning algorithms, researchers aim to predict new analogs with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area.

The versatility of 2(1H)-Pyrimidinone,5-methoxy- underscores its importance as a building block in medicinal chemistry. Its unique structural features offer opportunities for designing molecules with tailored pharmacological profiles, addressing unmet medical needs across various therapeutic domains. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow further.